Methyl 2-cyclopropyl-4,5-dihydrooxazole-4-carboxylate

• Molecular Formula: C8H11NO3
• Molecular Weight: 169.18 g/mol
• IUPAC Name: methyl 2-cyclopropyl-4,5-dihydro-1,3-oxazole-4-carboxylate
• InChI: InChI=1S/C8H11NO3/c1-11-8(10)6-4-12-7(9-6)5-2-3-5/h5-6H,2-4H2,1H3
• InChI Key: ASSODJYRMBAHEV-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1COC(=N1)C2CC2

Description

Methyl 2-cyclopropyl-4,5-dihydrooxazole-4-carboxylate is a useful research compound. Its molecular formula is C8H11NO3 and its molecular weight is 169.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a 500-mL 3-necked round-bottom flask were placed methyl cyclopropanecarbimidate hydrochloride (13.6 g, 100.00 mmol, 1.00 equiv.), methyl 2-amino-3-hydroxypropanoate hydrochloride (17.6 g, 112.82 mmol, 1.10 equiv.) and dichloromethane (150 mL). The resulting solution was stirred for 24 hours at room temperature, then added sodium bicarbonate (16.8 g, 200.00 mmol, 2.00 equiv.). The resulting solution was stirred for 24 hours at room temperature. The solid was filtered out. The filtrate was concentrated under vacuum. The residue was applied onto a silica gel column and eluted with ethyl acetate/petroleum ether (1:2). This resulted in 8 g (47% yield) of methyl 2-cyclopropyl-4,5-dihydrooxazole-4-carboxylate as a colorless oil.